Cas no 1217026-73-7 (1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride)

• Product Name: 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride
• CAS No: 1217026-73-7
• MF: C₂₃H₃₃Cl₃N₂O₂
• MW: 475.879323720932
• CID: 5972066
• PubChem ID: 16798670
• Update Time: 2025-06-27

1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride
• AKOS040693616
• 1-{4-[(4-CHLOROPHENYL)METHYL]PIPERAZIN-1-YL}-3-(2,4,6-TRIMETHYLPHENOXY)PROPAN-2-OL DIHYDROCHLORIDE
• 1217026-73-7
• 1-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-(2,4,6-trimethylphenoxy)propan-2-ol;dihydrochloride
• F1562-0247

• Inchi： 1S/C23H31ClN2O2.2ClH/c1-17-12-18(2)23(19(3)13-17)28-16-22(27)15-26-10-8-25(9-11-26)14-20-4-6-21(24)7-5-20;;/h4-7,12-13,22,27H,8-11,14-16H2,1-3H3;2*1H
• InChI Key： QEINXIYHZCHMQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCN(CC(COC2C(C)=CC(C)=CC=2C)O)CC1.Cl.Cl

Computed Properties

• Exact Mass: 474.160761g/mol
• Monoisotopic Mass: 474.160761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride

Professional Introduction to 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride and CAS No. 1217026-73-7

Chemical compounds play a pivotal role in the pharmaceutical and biotechnology industries, serving as the foundation for numerous therapeutic agents. Among these, the compound with the CAS number 1217026-73-7 and the product name 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, pharmacological significance, and recent advancements in research.

The molecular structure of 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride is characterized by a piperazine ring substituted with a 4-chlorophenylmethyl group and an isopropoxy group attached to a tertiary alcohol moiety. The presence of these functional groups imparts distinct physicochemical properties that make it a valuable scaffold for drug discovery. Specifically, the piperazine moiety is known for its ability to interact with various biological targets, including neurotransmitter receptors and ion channels, while the isopropoxy group enhances lipophilicity and bioavailability.

In recent years, there has been a growing interest in developing novel compounds that modulate central nervous system (CNS) activity. The structural features of 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride make it a promising candidate for this purpose. For instance, the piperazine ring can serve as a binding site for serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. Additionally, the chlorophenylmethyl group may contribute to enhanced binding affinity by increasing steric hindrance and electronic interactions with the target protein.

Recent studies have demonstrated the potential of this compound as an intermediate in the synthesis of more complex pharmacological agents. Researchers have explored its utility in developing drugs that target neurological disorders by leveraging its ability to cross the blood-brain barrier effectively. The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into oral or injectable medications. This solubility advantage is critical for ensuring adequate bioavailability and therapeutic efficacy.

The pharmacological profile of 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride has been investigated in various preclinical models. Initial studies have shown that it exhibits moderate affinity for serotonin receptors (5-HT1A and 5-HT2A), suggesting its potential as an anxiolytic or antidepressant agent. Furthermore, its interaction with other neurotransmitter systems has been explored, indicating possible applications in treating cognitive disorders such as Alzheimer's disease. The isopropoxy group's contribution to lipophilicity has also been noted as beneficial for enhancing penetration into the CNS.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps include nucleophilic substitution reactions to introduce the piperazine moiety and protection-deprotection strategies to handle the reactive hydroxyl group. Advanced synthetic techniques such as flow chemistry have been employed to improve scalability and reproducibility. These advancements have enabled researchers to produce sufficient quantities of 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride for further pharmacological evaluation.

In conclusion, the compound with CAS number 1217026-73-7, known chemically as 1-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-(2,4,6-trimethylphenoxy)propan-2-ol dihydrochloride, represents a significant advancement in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties position it as a promising candidate for developing novel therapeutic agents targeting neurological disorders. Continued research into its pharmacological effects and synthetic optimization will further enhance its potential in clinical applications.